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Compound of Interest

Compound Name:
(2,3-Dihydrobenzofuran-6-

yl)methanol

Cat. No.: B150974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

(2,3-Dihydrobenzofuran-6-yl)methanol (CAS RN: 1083168-69-7). The information herein is

intended to support laboratory and manufacturing operations by outlining the known hazards,

proper handling techniques, and emergency procedures associated with this compound.

Chemical and Physical Properties
(2,3-Dihydrobenzofuran-6-yl)methanol is a solid organic compound with the molecular

formula C₉H₁₀O₂ and a molecular weight of 150.17 g/mol .[1][2][3] The following table

summarizes its key physical and chemical properties.
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Property Value Reference(s)

CAS Number 1083168-69-7 [1]

Molecular Formula C₉H₁₀O₂ [1][3]

Molecular Weight 150.17 g/mol [2]

Physical Form Solid

Boiling Point 291.3 ± 9.0 °C (Predicted) [2]

Density 1.217 ± 0.06 g/cm³ (Predicted) [2]

Storage Temperature 2-8°C [2][3]

Hazard Identification and Classification
(2,3-Dihydrobenzofuran-6-yl)methanol is classified as harmful if swallowed. While specific

toxicity data for this compound is limited, a safety data sheet for the related compound 2,3-

Dihydrobenzofuran-6-ol indicates potential for skin irritation, serious eye irritation, and

respiratory tract irritation.[4]

GHS Hazard Classification:

Classification Code Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)
H302 GHS07 Warning

Data sourced from Sigma-Aldrich safety information.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risk.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the

specific laboratory or manufacturing procedure. The following table provides general PPE
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recommendations.

Protection Type Recommended Equipment Reference(s)

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

a risk.

[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and other protective clothing to

prevent skin contact.

[4][5][6][7]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dusts are

generated, a NIOSH-approved

particulate respirator may be

necessary.

[5]

3.2. Engineering Controls

Work with (2,3-Dihydrobenzofuran-6-yl)methanol should be conducted in a well-ventilated

area.[4][5] A chemical fume hood is recommended for procedures that may generate dust or

aerosols.

3.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[2][5] Recommended storage

temperature is between 2-8°C.[2][3]

Experimental Protocols: Spill and Exposure
Response
The following protocols are based on general best practices for handling chemicals with similar

hazard profiles.
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4.1. Accidental Release Measures

In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if dust is present.

Absorb liquid spills with an inert material (e.g., vermiculite, sand). For solid spills, carefully

sweep or vacuum the material, avoiding dust generation.

Collect the spilled material and contaminated absorbent into a sealed container for proper

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

4.2. First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[4][5]

Skin Contact

Remove contaminated clothing

and wash the affected area

with soap and water for at

least 15 minutes. Seek medical

attention if irritation develops.

[5]

Inhalation

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Seek medical

attention.

[5]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[5]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of (2,3-Dihydrobenzofuran-6-yl)methanol.
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Caption: Workflow for the safe handling of (2,3-Dihydrobenzofuran-6-yl)methanol.

Disposal Considerations
Dispose of (2,3-Dihydrobenzofuran-6-yl)methanol and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Do not allow

the material to enter drains or watercourses.[4]

Toxicological Information
Detailed toxicological studies for (2,3-Dihydrobenzofuran-6-yl)methanol are not readily

available in the public domain. The primary known hazard is acute oral toxicity. Chronic

exposure effects have not been determined. The toxicity of methanol, a related chemical, can

cause central nervous system depression, metabolic acidosis, and ocular toxicity, which may

lead to blindness.[8][9] While not directly applicable, this information underscores the

importance of minimizing exposure to related chemical structures.

Conclusion
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(2,3-Dihydrobenzofuran-6-yl)methanol is a chemical intermediate that requires careful

handling due to its potential for acute oral toxicity and likely irritation to the skin, eyes, and

respiratory system. Adherence to the safety protocols outlined in this guide, including the

consistent use of appropriate personal protective equipment and engineering controls, is

essential for maintaining a safe working environment. A thorough risk assessment should

always precede any new or modified procedure involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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